6-Amino-2-(4-methoxyphenyl)chromen-4-one

• IUPAC Name: 6-amino-2-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C16H13NO3/c1-19-12-5-2-10(3-6-12)16-9-14(18)13-8-11(17)4-7-15(13)20-16/h2-9H,17H2,1H3
• InChI Key: GVMJOYJKNBAFEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)N
• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol

Description

6-Amino-2-(4-methoxyphenyl)chromen-4-one is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 2-(4-methoxyphenyl)-6-acetamido-4H-1-benzopyran-4-one, 5 g (0.016 mol) in ethanol (solution 80% in water) (70 mL) was added H2SO4 30% (25 mL) and the mixture was stirred under reflux for 4 hours. After cooling, aqueous NaOH was added until pH 10, and the mixture was extracted with dichloromethane, washed with water, dried and evaporated. Yield: 97%; TLC (85/25/2/1 Chloroform/Methanol/Water/Ammonia) Rf: 0.82.